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Compound of Interest

Compound Name: ONO-4817

Cat. No.: B1662953

For Researchers, Scientists, and Drug Development Professionals

Introduction

ONO-4817 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs), a family
of zinc-dependent endopeptidases crucial for the degradation of extracellular matrix (ECM)
components.[1][2] Dysregulation of MMP activity is implicated in a variety of pathological
processes, including tumor invasion, metastasis, angiogenesis, and inflammation.[3][4][5]
ONO-4817 has demonstrated anti-angiogenic and anti-invasive properties, making it a valuable
tool for in vitro and in vivo studies in cancer biology and other MMP-related diseases.[1][3]
Proper preparation of a stock solution is the first critical step for accurate and reproducible
experimental results.

Chemical and Physical Properties

A summary of the key physicochemical properties of ONO-4817 is provided in the table below.
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Property Value Reference
Molecular Formula C22H28N206 [11161[7]
Molecular Weight 416.47 g/mol [1]
Appearance Solid [6]

Purity =299% [1]

CAS Number 223472-31-9 [1][6][7]

Solubility Data

Solvent Solubility Reference
DMSO Up to 100 mM [1]

Ethanol Up to 50 mM [1]

DMF Soluble [6]
Methanol Soluble [6]

Experimental Protocol: Preparation of a 10 mM
ONO-4817 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ONO-4817 in dimethyl

sulfoxide (DMSO).

Materials:

ONO-4817 powder

Calibrated precision balance

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
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e \ortex mixer
» Ultrasonic bath (optional)
Procedure:

o Equilibration: Before opening, allow the vial of ONO-4817 powder to equilibrate to room
temperature for at least 60 minutes to prevent condensation of moisture onto the compound.

[8]

e Weighing: In a sterile microcentrifuge tube, accurately weigh the desired amount of ONO-
4817 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.165 mg of
ONO-4817 (Mass = Concentration x Volume x Molecular Weight).

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the ONO-4817 powder. For 4.165 mg of the compound, add 1 mL of DMSO.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution. If the compound does not fully dissolve, sonicate the solution in an ultrasonic
water bath for short intervals until the solution is clear and free of visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
tightly sealed vials to avoid repeated freeze-thaw cycles.[8][9]

» Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

o Storage: Store the stock solution aliquots at -20°C.[6][8] Under these conditions, the solution
is generally stable for up to one month.[8] For long-term storage, the solid form of ONO-4817
should be stored at room temperature or as specified by the supplier.[1]

Visualization of ONO-4817 Mechanism of Action

The following diagrams illustrate the role of MMPs in pathological processes and the inhibitory
action of ONO-4817.
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Caption: ONO-4817 inhibits MMPs, blocking ECM degradation and subsequent tumor
metastasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1662953?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

